Cas no 174709-27-4 (1H-Imidazo[4,5-g]quinazolin-8-amine, N-(3-bromophenyl)-2-methyl-)

• Product Name: 1H-Imidazo[4,5-g]quinazolin-8-amine, N-(3-bromophenyl)-2-methyl-
• CAS No: 174709-27-4
• MF: C₁₆H₁₂BrN₅
• MW: 354.203981399536
• CID: 1367846
• Update Time: 2024-08-17

1H-Imidazo[4,5-g]quinazolin-8-amine, N-(3-bromophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-g]quinazolin-8-amine, N-(3-bromophenyl)-2-methyl-
• 3H-Imidazo[4,5-g]quinazolin-8-amine, N-(3-bromophenyl)-2-methyl-

• Inchi： 1S/C16H12BrN5/c1-9-20-14-6-12-13(7-15(14)21-9)18-8-19-16(12)22-11-4-2-3-10(17)5-11/h2-8H,1H3,(H,20,21)(H,18,19,22)
• InChI Key： KCNKSDOEWSRVHK-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C3N=C(C)NC3=C2)=C(NC2=CC=CC(Br)=C2)N=C1

Computed Properties

• Exact Mass: 353.02776

Experimental Properties

• Density: 1.653±0.06 g/cm3(Predicted)
• Boiling Point: 594.3±45.0 °C(Predicted)
• PSA: 66.49
• pka: 7.79±0.50(Predicted)